Cas no 2166775-29-5 (2-(2-fluoro-2-methylpropanoyl)-4-methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(2-fluoro-2-methylpropanoyl)-4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 2166775-29-5
• MF: C₉H₁₀FNO₃S
• MW: 231.24400472641
• CID: 6452338
• PubChem ID: 165861222
• Update Time: 2025-11-01

2-(2-fluoro-2-methylpropanoyl)-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-2-methylpropanoyl)-4-methyl-1,3-thiazole-5-carboxylic acid
• EN300-1268990
• 2166775-29-5

• Inchi： 1S/C9H10FNO3S/c1-4-5(8(13)14)15-7(11-4)6(12)9(2,3)10/h1-3H3,(H,13,14)
• InChI Key： CTIRKLTUSJWIFN-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1C(C(C)(C)F)=O

Computed Properties

• Exact Mass: 231.03654252g/mol
• Monoisotopic Mass: 231.03654252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 95.5Ų

Additional information on 2-(2-fluoro-2-methylpropanoyl)-4-methyl-1,3-thiazole-5-carboxylic acid

Introduction to 2-(2-fluoro-2-methylpropanoyl)-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 2166775-29-5)

2-(2-fluoro-2-methylpropanoyl)-4-methyl-1,3-thiazole-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2166775-29-5, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This thiazole derivative exhibits a unique combination of functional groups, including a fluoro-substituted isobutyl moiety and a carboxylic acid functionality, which make it a promising candidate for further exploration in drug discovery and development.

The molecular framework of 2-(2-fluoro-2-methylpropanoyl)-4-methyl-1,3-thiazole-5-carboxylic acid consists of a thiazole core, which is a heterocyclic compound characterized by the presence of sulfur and nitrogen atoms in its ring structure. Thiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the fluoro-substituent in the isobutyl side chain introduces additional electronic and steric effects that can modulate the compound's pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex molecules. The carboxylic acid group provides a reactive site for further functionalization, allowing chemists to attach various pharmacophores or linker groups that could enhance target binding affinity and reduce toxicity. This flexibility makes 2-(2-fluoro-2-methylpropanoyl)-4-methyl-1,3-thiazole-5-carboxylic acid a valuable scaffold for structure-based drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater accuracy. Studies using virtual screening techniques have identified potential binding interactions between 2-(2-fluoro-2-methylpropanoyl)-4-methyl-1,3-thiazole-5-carboxylic acid and various biological targets, including enzymes and receptors involved in disease pathways. These computational insights have guided experimental efforts to optimize the compound's properties for therapeutic applications.

In the realm of medicinal chemistry, the fluoro-substituent plays a crucial role in modulating drug efficacy and bioavailability. Fluorine atoms can enhance metabolic stability, improve lipophilicity, and increase binding affinity to biological targets. The specific positioning of the fluoro group in 2-(2-fluoro-2-methylpropanoyl)-4-methyl-1,3-thiazole-5-carboxylic acid at the 2-position of the isobutyl chain likely contributes to these effects, making it an attractive candidate for further investigation.

Experimental studies have begun to explore the pharmacological profile of 2-(2-fluoro-2-methylpropanoyl)-4-methyl-1,3-thiazole-5-carboxylic acid in vitro and in vivo. Preliminary results suggest that this compound exhibits promising activity against certain disease models, particularly those involving inflammation and cell proliferation. The carboxylic acid group has been shown to interact with proteins and peptides, potentially leading to novel therapeutic mechanisms.

The synthesis of 2-(2-fluoro-2-methylpropanoyl)-4-methyl-1,3-thiazole-5-carboxylic acid represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, facilitating further research and development efforts.

As interest in thiazole derivatives continues to grow, compounds like 2-(2-fluoro-2-methylpropanoyl)-4-methyl-1,3-thiazole-5-carboxylic acid are expected to play a pivotal role in discovering new treatments for various diseases. The combination of computational tools, synthetic chemistry expertise, and biological testing provides a robust framework for evaluating the potential therapeutic applications of this molecule.

The future directions for research on CAS No. 2166775-29-5 include exploring its mechanism of action in greater detail, optimizing its chemical structure for improved efficacy and safety, and conducting preclinical studies to assess its suitability for clinical translation. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to accelerate these endeavors.

In conclusion, 2166775 CAS no 21667752959 CAS NO 21667752959 21667752959 CAS no CAS no: 21667752959 CAS NO: 21667752959 CAS number: 21667752959 CAS registry number: 21667752959 chemical name: CAS no: 21667752959 chemical formula: CAS NO: 21667752959 molecular weight: CAS number: 21667752959 structure formula: CAS registry number: 21667752959 chemical properties: CAS no: 21667752959 applications: CAS NO: 21667752959 synthesis method: has emerged as a fascinating subject of study with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an invaluable asset in the quest for novel therapeutics.